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Compound of Interest

Compound Name: Bms-066

Cat. No.: B1667158 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Bms-066. It includes detailed

operational and disposal plans to ensure laboratory safety and proper chemical management.

Compound Identification:

Name: Bms-066

Synonyms: BMS 066, BMS066

CAS Number: 914946-88-6[1][2]

Mechanism of Action: Bms-066 is a potent inhibitor of IKKβ (Inhibitor of nuclear factor

kappa-B kinase subunit beta) and Tyk2 (Tyrosine Kinase 2) pseudokinase.[1]

Personal Protective Equipment (PPE) and Engineering
Controls
When handling Bms-066, a comprehensive approach to safety is crucial. This involves a

combination of engineering controls and personal protective equipment to minimize exposure.

The following table summarizes the required PPE and safety measures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1667158?utm_src=pdf-interest
https://www.benchchem.com/product/b1667158?utm_src=pdf-body
https://www.benchchem.com/product/b1667158?utm_src=pdf-body
https://www.medchemexpress.com/BMS-066.html
https://www.medkoo.com/products/9181
https://www.benchchem.com/product/b1667158?utm_src=pdf-body
https://www.medchemexpress.com/BMS-066.html
https://www.benchchem.com/product/b1667158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Requirement Purpose

Ventilation

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[3]

To minimize inhalation of dust

or aerosols.

Eye Protection
Chemical safety goggles or a

face shield.[3]

To protect eyes from splashes

or dust.

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g., nitrile

rubber).[3]

To prevent skin contact.

Body Protection
Laboratory coat or impervious

clothing.[3]

To protect skin and personal

clothing from contamination.

Respiratory Protection

If ventilation is inadequate or

dust is generated, use a

NIOSH-approved respirator.

To prevent inhalation of

airborne particles.

Handling and Storage Procedures
Proper handling and storage are vital to maintain the integrity of Bms-066 and ensure the

safety of laboratory personnel.
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Procedure Guideline Rationale

Handling

Avoid contact with skin, eyes,

and clothing. Avoid formation

of dust and aerosols. Do not

eat, drink, or smoke when

using this product. Wash

hands thoroughly after

handling.[3][4]

To prevent accidental

exposure and contamination.

Storage (Powder)

Store in a dry, dark place at

-20°C for long-term storage

(months to years) or 0-4°C for

short-term storage (days to

weeks). Keep container tightly

closed.[2]

To ensure chemical stability

and prevent degradation.

Storage (In Solvent)

Store at -80°C. Use within 6

months. Avoid repeated

freeze-thaw cycles.[1]

To maintain the stability of the

compound in solution.

Emergency Procedures and First Aid
In the event of an exposure or spill, immediate and appropriate action is required.
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Exposure Type First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear full personal protective

equipment. Absorb the spill with inert material

(e.g., sand, vermiculite) and place it in a sealed

container for disposal. Ventilate the area and

wash the spill site after material pickup is

complete.[3]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.
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Waste Type Disposal Method

Unused Bms-066

Dispose of as hazardous chemical waste.

Contact a licensed professional waste disposal

service.

Contaminated Materials

All contaminated materials (e.g., gloves, lab

coats, absorbent materials) should be placed in

a sealed, labeled container and disposed of as

hazardous waste.[3]

Visualized Experimental Workflow and Signaling
Pathway
To further clarify the operational procedures and the compound's mechanism of action, the

following diagrams are provided.
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Experimental Workflow for Handling Bms-066
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Caption: A logical workflow for the safe handling of Bms-066, from preparation to disposal.
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Bms-066 Inhibition of NF-κB and JAK/STAT Pathways
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Caption: Bms-066 inhibits the IKKβ and Tyk2 kinases, blocking inflammatory signaling

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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